Recent approaches towards one-carbon homologation–functionalization of aldehydes

Organic & Biomolecular Chemistry Pub Date: 2021-02-24 DOI: 10.1039/D1OB00135C

Abstract

One-carbon homologation–functionalization in organic synthesis is a quite challenging and difficult task in terms of atom economy, ease of reaction, selectivity and number of steps involved. Due to the reactivity associated with most classes of carbonyls, these groups have always attracted a great deal of attention from synthetic chemists to transform them into various functionalities. In this context various researchers developed new methods for one-carbon extension–functionalization of carbonyls that serve as effective synthetic methodologies and are widely used in target-oriented and natural product synthesis. On account of the vast applicability associated with these transformations, herein we seek to summarize and highlight the important synthetic achievements in this advancing arena for various one-carbon homologation cum functionalization reactions of aldehydes and deep dive into some modern approaches adopted by organic chemists.

Graphical abstract: Recent approaches towards one-carbon homologation–functionalization of aldehydes
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Journal Name：Organic & Biomolecular Chemistry
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